Cas no 900137-33-9 (4-N-methyl2,4-dimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzenesulfonamidobutanoic acid)

• Product Name: 4-N-methyl2,4-dimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzenesulfonamidobutanoic acid
• CAS No: 900137-33-9
• MF: C₂₁H₂₈N₂O₆S₂
• MW: 468.58682346344
• CID: 5442376
• PubChem ID: 18592945
• Update Time: 2025-10-17

4-N-methyl2,4-dimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzenesulfonamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[[[2,4-Dimethyl-5-[methyl[(4-methylphenyl)sulfonyl]amino]phenyl]sulfonyl]methylamino]butanoic acid
• 4-(5-(N,4-dimethylphenylsulfonamido)-N,2,4-trimethylphenylsulfonamido)butanoic acid
• AKOS024480371
• F3211-0051
• 4-[N-methyl2,4-dimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzenesulfonamido]butanoic acid
• VU0492839-1
• 4-[[2,4-dimethyl-5-[methyl-(4-methylphenyl)sulfonylamino]phenyl]sulfonyl-methylamino]butanoic acid
• 900137-33-9
• 4-N-methyl2,4-dimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzenesulfonamidobutanoic acid

• Inchi： 1S/C21H28N2O6S2/c1-15-8-10-18(11-9-15)30(26,27)23(5)19-14-20(17(3)13-16(19)2)31(28,29)22(4)12-6-7-21(24)25/h8-11,13-14H,6-7,12H2,1-5H3,(H,24,25)
• InChI Key： PIUIKICUDPJIHF-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C)=CC=1C)N(C)S(C1C=CC(C)=CC=1)(=O)=O)(N(C)CCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 468.13887896g/mol
• Monoisotopic Mass: 468.13887896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.317±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 676.4±65.0 °C(Predicted)
• pka: 4.58±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4-N-methyl2,4-dimethyl-5-(N-methyl4-methylbenzenesulfonamido)benzenesulfonamidobutanoic acid

Compound CAS No. 900137-33-9: 4-N-Methyl-2,4-Dimethyl-5-(N-Methyl-4-Methylbenzenesulfonamido)Benzenesulfonamidobutanoic Acid

The compound with CAS No. 900137-33-9, known as 4-N-Methyl-2,4-Dimethyl-5-(N-Methyl-4-Methylbenzenesulfonamido)Benzenesulfonamidobutanoic Acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their roles in drug design and material science. The sulfonamide group is a key functional group in this molecule, contributing to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of sulfonamide-containing compounds in the development of novel therapeutic agents. For instance, researchers have explored the role of such compounds in inhibiting specific enzymes and proteins involved in disease pathways. The butanoic acid moiety in this compound adds to its versatility, as it can participate in various biochemical reactions and interactions. The presence of multiple methyl groups (e.g., 2,4-dimethyl) also influences the molecule's stability and solubility, making it suitable for a range of applications.

One of the most promising areas of research involving this compound is its potential use in drug delivery systems. The benzenesulfonamide structure has been shown to enhance the bioavailability of certain drugs by improving their absorption and distribution within the body. Additionally, the N-methyl groups within the molecule contribute to its lipophilicity, which is a critical factor in drug design for targeting specific biological membranes.

From a synthetic perspective, the preparation of this compound involves a series of carefully controlled reactions. The synthesis typically begins with the formation of intermediate sulfonamide derivatives, followed by selective alkylation and substitution reactions to introduce the desired functional groups. The use of advanced catalytic systems has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of physical properties, this compound exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding capabilities. Its solubility in organic solvents such as dichloromethane and dimethylformamide further enhances its utility in chemical synthesis and analysis. Recent spectroscopic studies have provided deeper insights into its electronic structure, revealing unique absorption bands that could be exploited for sensing applications.

The environmental impact of this compound is another area of growing interest. Researchers are investigating its biodegradability and toxicity profiles to ensure sustainable use in industrial and medical settings. Preliminary data suggest that the compound undergoes slow degradation under aerobic conditions, highlighting the need for proper waste management practices.

In conclusion, CAS No. 900137-33-9 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool in modern chemistry and pharmacology. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.